N-(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-[4-[2-(3-chloroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H14ClN3O2S/c16-10-2-1-3-11(6-10)17-13(20)7-12-8-22-15(18-12)19-14(21)9-4-5-9/h1-3,6,8-9H,4-5,7H2,(H,17,20)(H,18,19,21)
• InChI Key: OEXXRUUIZXKTSK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C15H14ClN3O2S
• Molecular Weight: 335.8 g/mol

Description

Thiazoles are organic compounds that contain a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom. They are members of the azole heterocycles, which also include imidazoles and oxazoles. Pyrazoles, on the other hand, are five-membered heterocycles that are particularly useful in organic synthesis. They have been studied extensively due to their diverse applications in technology, medicine, and agriculture.

Synthesis Analysis

Thiazoles and pyrazoles can be synthesized through a variety of methods. For instance, pyrazole derivatives can be constructed by Zhou et al. and evaluated for antimicrobial activities.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The presence of the thiazole nucleus in different structures leads to diversified applications.

Chemical Reactions Analysis

Thiazoles are used to obtain free carbene particles and complexed with transition metals, while their salts are used as catalysts in the reaction of Stetter and benzoin condensation.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Medicinal Chemistry

• Thiophene Derivatives : The compound contains a thiazole ring, which is structurally related to thiophene. Thiophene derivatives have been extensively studied in medicinal chemistry due to their diverse therapeutic properties. .
• Antibacterial Activity : Similar compounds have been screened for in vitro antibacterial activity against pathogens such as Staphylococcus aureus, E. .

Material Science

• Light-Emitting Diodes (LEDs) : Thiophene derivatives find applications in material science, particularly in the fabrication of light-emitting diodes (LEDs). .

Corrosion Inhibition

• Metal Corrosion Inhibitors : Thiophene-based compounds have been investigated as inhibitors of metal corrosion. .

Antiproliferative Activity

• Triazole Derivatives : The compound’s structure suggests potential antiproliferative activity. Related triazole derivatives have been studied for their effects on cell growth. .

Drug Discovery

• Lead Molecule Search : Thiophene-containing compounds serve as anchors for combinatorial libraries in drug discovery. .

Estrogen Receptor Modulation

• Hormone Receptor Interaction : Given the compound’s structure, it may interact with estrogen receptors. .

Mechanism of Action

Target of Action

The primary target of this compound is the protein enzyme α-amylase . This enzyme plays a crucial role in converting starch into maltose and glucose, which are used as energy storage in humans and other species .

Mode of Action

The compound interacts with α-amylase, inhibiting its activity . This inhibition disrupts the conversion of starch into maltose and glucose, potentially altering energy storage processes.

Biochemical Pathways

The inhibition of α-amylase affects the carbohydrate metabolism pathway. By preventing the breakdown of starch into simpler sugars, the compound can influence energy production and storage processes within the body .

Pharmacokinetics

Similar thiazole compounds are known to be slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . These properties could influence the compound’s bioavailability.

Result of Action

The inhibition of α-amylase by this compound could lead to a decrease in the breakdown of starch into maltose and glucose. This could potentially affect energy storage and utilization in the body .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound. For instance, the optimal pH for α-amylase activity is 6.7-7.0 , so changes in body pH could impact the compound’s effectiveness

Future Directions

Thiazoles and pyrazoles have become an important class of heterocycles due to their broad types of biological activity. They have attracted the attention of many researchers to study their skeleton chemically and biologically. Future research may focus on the design and development of molecules having therapeutic potential as human drugs.